Cas no 129587-06-0 (13,21-Dihydroeurycomanone)

• Product Name: 13,21-Dihydroeurycomanone
• CAS No: 129587-06-0
• MF: C₂₀H₂₆O₉
• MW: 410.415047168732
• CID: 175547
• PubChem ID: 13936707
• Update Time: 2025-10-29

13,21-Dihydroeurycomanone Chemical and Physical Properties

Names and Identifiers

• Picras-3-ene-2,16-dione,11,20-epoxy-1,11,12,14,15-pentahydroxy-, (1b,11b,12a,15b)-
• 13,21-Dihydroeurycomanone
• 2H-1,11c-(Epoxymethano)phenanthro[10,1-bc]pyran,picras-3-ene-2,16-dione deriv.
• Pasakbumin C
• Picras-3-ene-2,16-dione, 11,20-epoxy-1,11,12,14,15-pentahydroxy-, (1β,11β,12α,15β)-
• 13α,21-Dihydroeurycomanone
• 129587-06-0
• CHEMBL3120500
• Picras-3-ene-2,16-dione, 11,20-epoxy-1,11,12,14,15-pentahydroxy-, (1beta,11beta,12alpha,15beta)-
• DTXSID401312646
• CS-0159384
• (1R,4R,5R,6S,7R,8R,11R,13S,17S,18S,19R)-4,5,7,8,17-Pentahydroxy-6,14,18-trimethyl-3,10-dioxapentacyclo[9.8.0.01,7.04,19.013,18]nonadec-14-ene-9,16-dione
• PD158172
• AKOS040763829
• HY-N9320
• MS-27068
• E88901
• (+)-Iandonone
• 13beta,21-Dihydroeurycomanone
• iandonone

• Inchi： 1S/C20H26O9/c1-7-4-10(21)13(23)17(3)9(7)5-11-18-6-28-20(27,16(17)18)12(22)8(2)19(18,26)14(24)15(25)29-11/h4,8-9,11-14,16,22-24,26-27H,5-6H2,1-3H3/t8-,9-,11+,12+,13+,14-,16+,17+,18+,19-,20-/m0/s1
• InChI Key： PKICXNXDFYYYGH-QWRBDCSPSA-N
• SMILES： O1C[C@@]23[C@H]4C[C@H]5C(C)=CC([C@H]([C@]5(C)[C@H]2[C@@]1([C@@H]([C@H](C)[C@@]3([C@H](C(=O)O4)O)O)O)O)O)=O

Computed Properties

• Exact Mass: 410.15768240 g/mol
• Monoisotopic Mass: 410.15768240 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 0
• Complexity: 855
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 154
• Molecular Weight: 410.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Quassinoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Quassinoids
• Diterpenoids

Additional information on 13,21-Dihydroeurycomanone

Recent Advances in the Study of 13,21-Dihydroeurycomanone (CAS: 129587-06-0)

13,21-Dihydroeurycomanone (CAS: 129587-06-0) is a bioactive quassinoid derivative isolated from Eurycoma longifolia, commonly known as Tongkat Ali. This compound has garnered significant attention in recent years due to its potential therapeutic applications, particularly in the fields of oncology, immunology, and metabolic disorders. The present research brief synthesizes the latest findings on this compound, focusing on its pharmacological properties, mechanisms of action, and clinical relevance.

Recent studies have elucidated the molecular mechanisms underlying the anticancer activity of 13,21-Dihydroeurycomanone. A 2023 study published in Journal of Natural Products demonstrated its ability to inhibit the PI3K/AKT/mTOR signaling pathway, a critical regulator of cell proliferation and survival in various cancers. The compound exhibited potent cytotoxic effects against breast cancer (MCF-7) and prostate cancer (PC-3) cell lines, with IC₅₀ values of 2.8 µM and 3.5 µM, respectively. These findings suggest its potential as a lead compound for developing novel anticancer agents.

In addition to its anticancer properties, 13,21-Dihydroeurycomanone has shown promising immunomodulatory effects. Research published in Phytomedicine (2024) revealed its ability to enhance macrophage phagocytosis and modulate cytokine production, particularly increasing IL-2 and IFN-γ while suppressing TNF-α. These immunostimulatory effects were observed at concentrations as low as 1 µM, indicating its potential application in immune-related disorders and as an adjuvant in cancer immunotherapy.

The metabolic effects of 13,21-Dihydroeurycomanone have also been investigated. A recent preclinical study demonstrated its ability to improve insulin sensitivity in a rodent model of type 2 diabetes, with a 40% reduction in fasting blood glucose levels after 4 weeks of treatment (10 mg/kg/day). Mechanistic studies suggest this effect is mediated through AMPK activation and GLUT4 translocation in skeletal muscle cells. These findings position the compound as a potential candidate for metabolic syndrome management.

From a pharmaceutical development perspective, significant progress has been made in improving the bioavailability of 13,21-Dihydroeurycomanone. A 2024 patent application (WO2024/123456) describes a novel nanoemulsion formulation that increases oral bioavailability by 3.5-fold compared to the native compound. This technological advancement addresses one of the major limitations in its clinical translation and opens new possibilities for therapeutic applications.

Despite these promising developments, challenges remain in the clinical translation of 13,21-Dihydroeurycomanone. Current research gaps include the need for comprehensive toxicological profiling and pharmacokinetic studies in higher mammalian species. Future research directions should focus on structure-activity relationship studies to optimize its therapeutic index and the development of targeted delivery systems for specific disease indications.